BENGHE Foundational & Exploratory

Check Availability & Pricing

AF 594 carboxylic acid molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF 594 carboxylic acid

Cat. No.: B12373513

An In-depth Technical Guide to AF 594 Carboxylic Acid: Molecular Weight and Chemical
Formula

For researchers, scientists, and drug development professionals utilizing fluorescent probes, a
precise understanding of the molecular characteristics of dyes such as AF 594 carboxylic acid
is paramount. This guide provides a detailed examination of the molecular weight and chemical
formula of AF 594 carboxylic acid, addressing notable discrepancies in commercially
available information to ensure accurate experimental design and interpretation.

Executive Summary

AF 594 carboxylic acid is a widely used red fluorescent dye. However, investigations into its
molecular properties reveal the existence of at least two distinct chemical entities marketed
under this name. This guide elucidates the molecular formulas and weights of these two
primary forms to mitigate potential confusion and support rigorous scientific research.

Unraveling the Discrepancy: Two Forms of AF 594
Carboxylic Acid

Analysis of data from various suppliers and chemical databases indicates that "AF 594
carboxylic acid" can refer to two different compounds with distinct molecular weights and
formulas. The most commonly cited form possesses a molecular weight of approximately
925.16 g/mol . A second, structurally different compound with a molecular weight of around
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722.79 g/mol is also available under the same name. It is crucial for researchers to verify which
form they are using, as this will impact stoichiometric calculations and other molecular-level
considerations.

Form 1: The Higher Molecular Weight Variant

This is the more frequently referenced form of AF 594 carboxylic acid.

: . E

Property Value Source
Molecular Weight 925.16 g/mol [1][2]
Molecular Formula Ca7H64N4011S2 [2][31[4][5]
Appearance Black-blue crystals

Solubility Soluble in water, DMSO, DMF [4]
Excitation Maximum ~590 nm

Emission Maximum ~617 nm
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Caption: Key molecular properties of the higher molecular weight form of AF 594 carboxylic
acid.

Form 2: The Lower Molecular Weight Variant

A second compound, also marketed as AF 594 carboxylic acid, possesses a significantly
different molecular structure.

: . E

Property Value Source
Molecular Weight 722.79 g/mol [6]
Molecular Formula Cs5H34N2011S2 [6]
Purity =295% [6]

Logical Relationship Diagram
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Caption: Key molecular properties of the lower molecular weight form of AF 594 carboxylic
acid.

Experimental Protocols

The characterization of fluorescent dyes such as AF 594 carboxylic acid typically involves a
suite of analytical techniques to confirm identity, purity, and spectral properties. While specific
experimental protocols are proprietary to commercial suppliers, the general methodologies
include:
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e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the
accurate molecular weight and confirm the elemental composition, which validates the
molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are employed to
elucidate the chemical structure, providing information on the connectivity of atoms and the
presence of functional groups. Recent studies have utilized a combination of MS and NMR
to determine the definitive structures of related Alexa Fluor dyes.[7][8][9]

e High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
compound, separating the main component from any synthetic intermediates or degradation
products.

o UV-Visible and Fluorescence Spectroscopy: These techniques are used to determine the
maximum absorption (excitation) and emission wavelengths, as well as the extinction
coefficient and quantum yield, which are critical parameters for fluorescence applications.

Conclusion

The term "AF 594 carboxylic acid" can refer to at least two different chemical compounds with
distinct molecular weights and formulas. For reproducible and accurate experimental
outcomes, it is imperative that researchers are aware of this discrepancy and confirm the
specific molecular details of the dye they are using. This guide provides the necessary
information to distinguish between these two forms and serves as a valuable resource for the
scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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